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Compound of Interest

Compound Name: 4-Hydroxy-2-nitrobenzoic acid

Cat. No.: B1288826

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-Hydroxy-2-nitrobenzoic acid, a key research chemical and a metabolite of
trinitrotoluene.[1] This document details its physicochemical characteristics, spectroscopic data,
and established experimental protocols for its synthesis and purification, aiming to support
research and development activities.

Core Chemical and Physical Properties

The fundamental properties of 4-Hydroxy-2-nitrobenzoic acid are summarized below, offering
a comparative look at data from various sources.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C7HsNOs [21[3114]
Molecular Weight 183.12 g/mol [2][3][4]
Yellow crystalline solid /
Appearance ) [11[3]
Orange solid
Melting Point 230 °C (decomposes) [1112]
195-197 °C [3]
Boiling Point 414.0 £ 40.0 °C (Predicted) [2]
Density 1.631 g/cm3 [2]
pKa 2.55 + 0.25 (Predicted) [2]
N Soluble in methanol, ethanol,
Solubility _ [3]
and other organic solvents.
Room Temperature, Sealed in
Storage Temperature - [1112]
dry conditions.
Table 2: Computational Chemistry Data
Property Value Source
Topological Polar Surface Area
100.67 A2 [4]
(TPSA)
LogP 0.9986 [4]
Hydrogen Bond Acceptors 4 [4]
Hydrogen Bond Donors 2 [4]
Rotatable Bonds 2 [4]

Spectroscopic Data
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Spectroscopic analysis is crucial for the structural confirmation of 4-Hydroxy-2-nitrobenzoic

acid.

Table 3: Spectroscopic Properties

Technique Data Source

(DMSO-ds) &: 7.05 (dd, 1H),
1H NMR 7.15 (s, 1H), 7.78 (d, 1H), [1]
11.10 (s, 1H), 13.38 (s, 1H)

Mass Spectrometry [ES(9)], m/z 182 (M-H)~ [1]

Experimental Protocols

Detailed methodologies for the synthesis and purification of 4-Hydroxy-2-nitrobenzoic acid
are outlined below. These protocols are based on established laboratory procedures.

This protocol describes a method starting from 4-Amino-2-nitrobenzoic acid.[1]
» Diazotization:

o Suspend 9.895 g (54.326 mmol) of 4-Amino-2-nitrobenzoic acid in 17 mL of water while
stirring.

o Slowly add 12 mL of concentrated sulfuric acid to form a homogeneous solution.

o Cool the reaction system in an ice bath and add an additional 10 mL of water to improve

stirring.
o Add 50 mL of crushed ice to the mixture.

o Prepare a solution of 4.124 g (59.759 mmol) of sodium nitrite (NaNO3z) in 9 mL of water.
Add this solution dropwise, ensuring the reaction temperature is maintained below 5 °C.

o After the addition is complete, continue stirring for 1.25 hours at 0 °C.

e Hydrolysis:
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o Quench the reaction by adding 6 g of urea and stir at 0 °C for 10 minutes, followed by
filtration.

o Prepare a mixture of 39 mL of concentrated sulfuric acid and 27 mL of water and preheat it
to boiling.

o Add the filtrate dropwise to the boiling acid mixture.
o Once the addition is complete, reflux the reaction mixture for 3 hours.
o Cool the mixture to room temperature.

The following steps detail the purification of the synthesized 4-Hydroxy-2-nitrobenzoic acid.

[1]
» Extraction:
o Extract the cooled reaction mixture with ethyl acetate (6.50 mL).
o Combine the organic phases and wash with saturated saline solution.
o Filter the organic layer and concentrate it to a small volume.
o Chromatography:
o Perform rapid chromatography on silica gel.

o Use the following eluents sequentially:

Ethyl acetate

20% methanol/ethyl acetate

10% methanol/chloroform

60% ethyl acetate/hexane

o The final product is obtained as an orange solid. The reported yield is 54%.[1]
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Visualized Workflows

The following diagrams illustrate the logical flow of the synthesis and purification protocols.

Start: 4-Amino-2-nitrobenzoic acid
in H20

Add conc. H2SOa4

Cool in ice bath
Add H20 & Crushed Ice

Add NaNO:2 solution dropwise

(<5°C)

Stir for 1.25h at 0 °C
(Diazonium Salt Formation)

Quench with Urea
Stir & Filter

Add filtrate to boiling H2SO4/H20
Reflux for 3h

Crude Product:
4-Hydroxy-2-nitrobenzoic acid

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Hydroxy-2-nitrobenzoic acid.

Start: Cooled Reaction Mixture

Extract with Ethyl Acetate

Combine organic phases
Wash with saturated saline

Filter & Concentrate

Silica Gel Chromatography
(Sequential Eluents)

Final Product:
Pure 4-Hydroxy-2-nitrobenzoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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